Cas no 92215-05-9 (6-Octenoic acid, 3-hydroxy-3-(hydroxymethyl)-7-methyl-)

• Product name: 6-Octenoic acid, 3-hydroxy-3-(hydroxymethyl)-7-methyl-
• CAS No: 92215-05-9
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 2814789

6-Octenoic acid, 3-hydroxy-3-(hydroxymethyl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Octenoic acid, 3-hydroxy-3-(hydroxymethyl)-7-methyl-
• 3-HYDROXY-3-(HYDROXYMETHYL)-7-METHYLOCT-6-ENOIC ACID

• Inchi： 1S/C10H18O4/c1-8(2)4-3-5-10(14,7-11)6-9(12)13/h4,11,14H,3,5-7H2,1-2H3,(H,12,13)
• InChI Key： BDBWDRGSDBWQFT-UHFFFAOYSA-N
• SMILES： OC(CO)(CC(=O)O)CC/C=C(\C)/C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 218
• Topological Polar Surface Area: 77.8
• XLogP3: 0.6